Cas no 76008-75-8 (Ethyl 3-bromo-4-chlorobenzoate)
76008-75-8 structure
Product Name:Ethyl 3-bromo-4-chlorobenzoate
CAS No:76008-75-8
MF:C9H8BrClO2
MW:263.515621185303
MDL:MFCD09751942
CID:1037440
PubChem ID:12594300
Update Time:2024-10-27
Ethyl 3-bromo-4-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-4-chlorobenzoate
- 3-Bromo-4-chloro-benzoic acid ethyl ester
- 3-bromo-4-chlorobenzoic acid ethyl ester
- AK-42052
- AS03593
- KB-111683
- SureCN3030169
- DTXSID90503732
- BDA00875
- Ethyl3-bromo-4-chlorobenzoate
- N12337
- 76008-75-8
- ethyl-3-bromo-4-chlorobenzoate
- KSEVRYZEZZJQSN-UHFFFAOYSA-N
- CS-0192186
- MFCD09751942
- AKOS016009621
- FT-0712721
- SCHEMBL3030169
- Benzoic acid, 3-bromo-4-chloro-, ethyl ester
- DA-34106
-
- MDL： MFCD09751942
- Inchi： 1S/C9H8BrClO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
- InChI Key： KSEVRYZEZZJQSN-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C(=O)OCC)=C1)Cl
Computed Properties
- Exact Mass: 261.93964
- Monoisotopic Mass: 261.93962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Ethyl 3-bromo-4-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092820-10g |
Ethyl 3-bromo-4-chlorobenzoate |
76008-75-8 | 95% | 10g |
$392.43 | 2023-09-01 | |
| Matrix Scientific | 129922-1g |
3-Bromo-4-chloro-benzoic acid ethyl ester, 95%+ |
76008-75-8 | 95% | 1g |
$432.00 | 2023-09-10 | |
| eNovation Chemicals LLC | Y1235115-1g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 99% | 1g |
$260 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1235115-5g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 99% | 5g |
$410 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1235115-25g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 99% | 25g |
$1655 | 2023-09-04 | |
| Aaron | AR00GAF4-5g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 5g |
$444.00 | 2023-12-13 | ||
| A2B Chem LLC | AH58900-1g |
Ethyl 3-bromo-4-chlorobenzoate |
76008-75-8 | 99% | 1g |
$104.00 | 2024-04-19 | |
| A2B Chem LLC | AH58900-5g |
Ethyl 3-bromo-4-chlorobenzoate |
76008-75-8 | 99% | 5g |
$312.00 | 2024-04-19 | |
| A2B Chem LLC | AH58900-25g |
Ethyl 3-bromo-4-chlorobenzoate |
76008-75-8 | 99% | 25g |
$936.00 | 2024-04-19 | |
| 1PlusChem | 1P00GA6S-250mg |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 95% | 250mg |
$135.00 | 2025-02-27 |
Ethyl 3-bromo-4-chlorobenzoate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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